Cas no 946283-99-4 (methyl N-(4-{(4-butylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate)

• Product Name: methyl N-(4-{(4-butylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate
• CAS No: 946283-99-4
• MF: C₁₇H₂₁N₃O₃S
• MW: 347.43194270134
• CID: 5976123
• PubChem ID: 16883780
• Update Time: 2025-06-11

methyl N-(4-{(4-butylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• methyl N-(4-{(4-butylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate
• OXUSNIOGBBHCKE-UHFFFAOYSA-N
• VU0628581-1
• AKOS024488510
• F5011-0057
• 946283-99-4
• methyl N-(4-{[(4-butylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)carbamate
• methyl N-[4-[2-(4-butylanilino)-2-oxoethyl]-1,3-thiazol-2-yl]carbamate
• methyl (4-(2-((4-butylphenyl)amino)-2-oxoethyl)thiazol-2-yl)carbamate

• Inchi： 1S/C17H21N3O3S/c1-3-4-5-12-6-8-13(9-7-12)18-15(21)10-14-11-24-16(19-14)20-17(22)23-2/h6-9,11H,3-5,10H2,1-2H3,(H,18,21)(H,19,20,22)
• InChI Key： OXUSNIOGBBHCKE-UHFFFAOYSA-N
• SMILES： C(OC)(=O)NC1=NC(CC(NC2=CC=C(CCCC)C=C2)=O)=CS1

Computed Properties

• Exact Mass: 347.13036271g/mol
• Monoisotopic Mass: 347.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 109Ų

Additional information on methyl N-(4-{(4-butylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate

Comprehensive Overview of Methyl N-(4-{(4-butylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate (CAS No. 946283-99-4)

Methyl N-(4-{(4-butylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate, identified by its CAS No. 946283-99-4, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound belongs to the thiazole carbamate family, a class known for its versatile biological activities. The unique structural features of this molecule, including the 4-butylphenyl and carbamoylmethyl moieties, contribute to its potential applications in drug discovery and crop protection.

In recent years, the scientific community has shown growing interest in thiazole derivatives due to their diverse pharmacological properties. Researchers are particularly focused on exploring the structure-activity relationship (SAR) of compounds like methyl N-(4-{(4-butylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate to develop novel therapeutics for various conditions. The presence of both carbamate and thiazole functional groups in this compound makes it an interesting candidate for studying enzyme inhibition mechanisms.

The synthesis of CAS No. 946283-99-4 typically involves multi-step organic reactions, with careful consideration given to yield optimization and purity control. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize this compound. Recent advancements in green chemistry approaches have also been applied to improve the sustainability of its production process, addressing growing environmental concerns in chemical manufacturing.

From a pharmaceutical perspective, the bioavailability and metabolic stability of methyl N-(4-{(4-butylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate are subjects of ongoing investigation. Preliminary studies suggest that its lipophilicity, influenced by the butylphenyl group, may affect its pharmacokinetic profile. These properties are crucial for researchers developing new small molecule drugs targeting specific biological pathways.

In agricultural applications, compounds with thiazole carbamate structures have demonstrated potential as plant growth regulators and pest control agents. The specific mode of action of CAS No. 946283-99-4 in these contexts remains an active area of research, with particular interest in its potential effects on plant hormone signaling pathways. As the agricultural sector seeks more eco-friendly alternatives to conventional pesticides, such specialized compounds are receiving increased attention.

The commercial availability of methyl N-(4-{(4-butylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate is primarily through specialty chemical suppliers catering to research institutions and pharmaceutical developers. Proper storage conditions, typically under inert atmosphere at controlled temperatures, are essential to maintain the compound's stability over time. Researchers working with this material should follow standard laboratory safety protocols and consult the relevant material safety data sheets (MSDS).

Recent patent literature reveals growing intellectual property activity surrounding thiazole carbamate derivatives, with several applications mentioning structural analogs of CAS No. 946283-99-4. This trend underscores the compound's potential value in various industrial sectors. The development of high-throughput screening methods has accelerated the evaluation of such compounds for diverse biological activities.

From a regulatory standpoint, methyl N-(4-{(4-butylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate falls under general chemical safety guidelines rather than specific restrictions. However, researchers should stay informed about evolving chemical regulations in their respective jurisdictions. The compound's environmental fate and ecotoxicological profile are important considerations for its potential large-scale applications.

Future research directions for CAS No. 946283-99-4 may include exploration of its crystal structure and polymorphic forms, which could influence its physical properties and biological activity. Additionally, computational chemistry approaches such as molecular docking and quantitative structure-activity relationship (QSAR) modeling could provide valuable insights into its potential interactions with biological targets.

In conclusion, methyl N-(4-{(4-butylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate represents an interesting case study in the development of functionalized heterocyclic compounds. Its unique chemical architecture and potential applications in both pharmaceutical and agricultural domains make it a subject worthy of continued scientific investigation. As research methodologies advance and our understanding of structure-function relationships deepens, this compound may yield valuable contributions to various scientific and industrial fields.